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Compound of Interest

Compound Name:
1-[(aminooxy)methyl]-4-

methylbenzene hydrochloride

Cat. No.: B1266490 Get Quote

An In-depth Technical Guide to the Safety and Handling of 1-[(aminooxy)methyl]-4-
methylbenzene hydrochloride

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. A specific Safety Data Sheet (SDS) for 1-
[(aminooxy)methyl]-4-methylbenzene hydrochloride (CAS No. 38936-62-8) is not readily

available in the public domain. The information provided herein is synthesized from data on

structurally related compounds and general principles of laboratory safety. It is imperative to

treat this compound as a substance of unknown toxicity and to exercise the utmost caution in

its handling and use. Always consult with your institution's Environmental Health and Safety

(EHS) department for guidance.

Chemical and Physical Properties
Limited experimental data is available for the physical and chemical properties of 1-
[(aminooxy)methyl]-4-methylbenzene hydrochloride. The following table summarizes

available data and estimates for related compounds.
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Property Value Source

Chemical Name
1-[(aminooxy)methyl]-4-

methylbenzene hydrochloride
N/A

CAS Number 38936-62-8 N/A

Molecular Formula C₈H₁₂ClNO N/A

Molecular Weight 173.64 g/mol N/A

Appearance Solid (Assumed) N/A

Melting Point 220-230 °C [1]

Solubility
No data available. Assumed to

be soluble in water.
N/A

Boiling Point No data available N/A

Density No data available N/A

Hazard Identification and Classification
While a specific hazard classification for this compound is not established, based on data for

analogous substituted benzylamines and hydrochloride salts, it should be handled as a

potentially hazardous substance.[1][2][3]

Potential Hazards:

Harmful if swallowed.[1]

Causes skin irritation.[2]

Causes serious eye irritation.[2]

May cause respiratory irritation.

GHS Hazard Classification (Anticipated for structurally similar compounds):
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Hazard Class Category

Acute Toxicity, Oral Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2A

Specific Target Organ Toxicity - Single Exposure

(Respiratory tract irritation)
Category 3

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
Given the lack of specific toxicological data, a conservative approach to handling is essential.

The following protocols are based on best practices for handling research chemicals of

unknown toxicity.

3.1. Engineering Controls

All work with 1-[(aminooxy)methyl]-4-methylbenzene hydrochloride should be conducted

in a properly functioning chemical fume hood.[3][4]

Ensure adequate ventilation to minimize inhalation exposure.[3][4]

An eyewash station and safety shower must be readily accessible in the immediate work

area.[4]

3.2. Personal Protective Equipment (PPE) The following PPE should be worn at all times when

handling this compound:
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PPE Type Specifications

Eye/Face Protection

Safety glasses with side shields or chemical

splash goggles conforming to EN166 (EU) or

NIOSH (US) standards.[3]

Hand Protection

Chemically resistant gloves (e.g., nitrile rubber)

inspected for integrity before each use. Use

proper glove removal technique to avoid skin

contact.[4]

Skin and Body Protection

A lab coat or other protective clothing should be

worn. For larger quantities or when there is a

risk of splashing, consider additional protection

such as an apron or coveralls.[2][3]

Respiratory Protection

Not typically required when working in a fume

hood. If aerosols or dust are generated outside

of a fume hood, a NIOSH-approved respirator

with an appropriate cartridge should be used.[3]

First Aid Measures
In the event of exposure, immediate action is critical.
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Exposure Route First Aid Protocol

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. If breathing

has stopped, give artificial respiration. Seek

immediate medical attention.[3][5]

Skin Contact

Immediately flush the skin with copious amounts

of water for at least 15 minutes. Remove

contaminated clothing and shoes. Seek medical

attention if irritation persists.[2][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[2][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][5]

Storage and Disposal
5.1. Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][4]

Keep away from incompatible materials such as strong oxidizing agents.[6]

Store away from heat, sparks, and open flames.[4]

5.2. Disposal

Dispose of waste in accordance with all applicable local, state, and federal regulations.

Contaminated packaging should be treated as hazardous waste.
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Visualized Workflows and Logical Relationships
The following diagrams, generated using Graphviz, illustrate key safety and handling

workflows.
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Caption: Safe Handling Workflow for 1-[(aminooxy)methyl]-4-methylbenzene hydrochloride.
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Exposure Route Immediate Actions
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Caption: First Aid Response for Exposure to 1-[(aminooxy)methyl]-4-methylbenzene
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydrochloride-safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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